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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the explosive sensitivity of two highly energetic
primary explosives: silver acetylide (Ag2Cz) and lead azide (Pb(Ns)2). The information
presented is intended for researchers, scientists, and professionals in drug development who
may encounter these or similar sensitive compounds in their work. All quantitative data is
summarized for clear comparison, and detailed experimental methodologies for the key
sensitivity tests are provided.

Executive Summary

Both silver acetylide and lead azide are extremely sensitive primary explosives, meaning they
can be initiated by relatively low energy stimuli such as impact, friction, and heat.[1][2][3] While
both are dangerous to handle in dry form, available data suggests that silver acetylide is even
more sensitive to friction than lead azide. Lead azide, however, appears to be more sensitive to
impact. Both compounds exhibit high thermal sensitivity, with lead azide having a well-
documented autoignition temperature.

Quantitative Sensitivity Data

The following table summarizes the available experimental data on the explosive sensitivity of
silver acetylide and lead azide. It is crucial to note that sensitivity data can be influenced by
factors such as crystal size, purity, and the specific test apparatus used.[3][4] Therefore, these
values should be considered as indicative and handled with extreme caution.
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Sensitivity Silver Acetylide Lead Azide
Test Method
Parameter (Agz2C2) (Pb(Ns)2)
o 25-4Nm(~25-4
Impact Sensitivity <1J 3 BAM Fallhammer
o o BAM Friction
Friction Sensitivity 0.1 N <0.1N
Apparatus
Autoignition N ]
Not specified 333-350°C Various
Temperature
Detonation Velocity 1200 m/s (pure) ~5180 m/s Not specified

Note: The impact sensitivity for lead azide was reported as 2.9 N-m in one study, which is
approximately 2.9 Joules.[5] Another source indicates a range of 2.5-4 N-m.[5] The friction
sensitivity values are from a comparative study using the BAM friction tester.[4] A lower value
indicates higher sensitivity.

Experimental Protocols

The data presented in this guide is typically obtained through standardized testing methods
designed to ensure reproducibility and comparability. Below are detailed methodologies for the
key experiments cited.

BAM Fallhammer Impact Sensitivity Test

The BAM Fallhammer test is a standardized method used to determine the impact sensitivity of
solids and liquids.[4]

Apparatus:

o Afallhammer apparatus consisting of a steel anvil, a sample holder, and a set of drop
weights (e.g., 1 kg, 5 kg, 10 kg) that can be released from varying heights.

o The sample is typically confined between two steel cylinders within the sample holder.

Procedure:
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o Asmall, precisely measured amount of the explosive substance (typically 40 mm3) is placed
in the sample holder assembly.

e The sample holder is placed on the anvil of the fallhammer apparatus.

o Adrop weight of a specified mass is raised to a known height.

o The weight is released, allowing it to impact the sample.

e The outcome (explosion, decomposition, or no reaction) is observed and recorded.

e The test is repeated multiple times at different drop heights to determine the energy at which
there is a 50% probability of initiation (the Hso value), expressed in Joules (J). The impact
energy is calculated as the product of the mass of the drop weight, the acceleration due to
gravity, and the drop height.

BAM Friction Sensitivity Test

The BAM friction test assesses the sensitivity of a substance to frictional stimuli.[6]
Apparatus:

» Afriction apparatus consisting of a fixed porcelain pin and a movable porcelain plate.
o Alever system with various weights to apply a defined load onto the porcelain pin.

Procedure:

A small amount of the test substance is spread on the porcelain plate.

e The porcelain pin is placed on top of the sample, and a specific load is applied via the lever
arm.

e The porcelain plate is then moved back and forth under the pin for a defined distance and
speed.

e The test is conducted at various load levels, and the lowest load at which a flame, spark, or
explosion occurs is determined.
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e The result is typically reported as the force in Newtons (N) required for initiation.

Differential Scanning Calorimetry (DSC) for Thermal
Sensitivity

DSC is a thermoanalytical technique used to determine the thermal stability and decomposition
characteristics of energetic materials.

Apparatus:

» A Differential Scanning Calorimeter equipped with a furnace, sample and reference pans,
and a temperature control system.

* Inert gas supply (e.g., nitrogen or argon) to provide a controlled atmosphere.
Procedure:

« Asmall, accurately weighed sample of the explosive (typically 0.5 - 2 mg) is placed in a
sample pan (often aluminum or copper). For explosive materials, the pan may be
hermetically sealed to contain any evolved gases.

e An empty pan is used as a reference.
e The sample and reference pans are placed in the DSC furnace.

e The furnace is heated at a constant, programmed rate (e.g., 5, 10, or 20 °C/min) over a
specified temperature range.

e The instrument measures the difference in heat flow between the sample and the reference
as a function of temperature.

e An exothermic peak in the resulting DSC curve indicates the decomposition of the sample.
Key data points obtained include the onset temperature of decomposition, the peak
exothermic temperature, and the enthalpy of decomposition (the area under the peak).

Comparative Analysis of Sensitivity
Impact Sensitivity
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Lead azide is generally considered to be more sensitive to impact than silver acetylide.[4][5]
The impact energy required to initiate lead azide is in the range of 2.5-4 Joules.[5] In contrast,
while specific quantitative data for silver acetylide is less common, one study indicates an
impact sensitivity of less than 1 Joule, suggesting it is also highly sensitive to impact.[4] The dry
forms of both substances are extremely dangerous and can be initiated by accidental drops or
impacts.[1]

Friction Sensitivity

Silver acetylide is reported to be exceptionally sensitive to friction, with an initiation force of
just 0.1 N in BAM friction tests.[4] Lead azide is also highly friction-sensitive, with a value of
less than 0.1 N, placing it among the most sensitive primary explosives.[3][4] The extreme
sensitivity of both compounds to friction means that even slight rubbing or grinding can lead to
detonation, especially when dry.[7]

Thermal Sensitivity

Both silver acetylide and lead azide are highly sensitive to thermal stimuli. Lead azide has a
well-defined autoignition temperature of around 333-350 °C.[5] Silver acetylide is also known
to be heat-sensitive and will explode upon heating, though a precise autoignition temperature
from standardized tests is not as readily available in the literature.[1] DSC analysis of lead
azide shows a sharp exothermic decomposition, confirming its thermal instability.

Logical Workflow for Sensitivity Comparison
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Workflow for Comparing Explosive Sensitivity
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Caption: Logical workflow for the comparative assessment of explosive sensitivity.

Synthesis and Handling Considerations

It is imperative to note that the synthesis and handling of both silver acetylide and lead azide
should only be attempted by trained professionals in a properly equipped laboratory with
appropriate safety measures in place.

Silver Acetylide Synthesis: Silver acetylide can be synthesized by bubbling acetylene gas
through a solution of silver nitrate.[8] The resulting precipitate is highly sensitive when dry.
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Simplified Synthesis of Silver Acetylide
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Caption: Simplified reaction pathway for the synthesis of silver acetylide.

Lead Azide Synthesis: Lead azide is typically prepared by the reaction of a soluble lead salt,
such as lead(ll) nitrate, with an azide salt, like sodium azide, in an aqueous solution.[3]

Conclusion

Both silver acetylide and lead azide are extremely hazardous materials that require
specialized knowledge and facilities for safe handling. The available data indicates that silver
acetylide is particularly sensitive to friction, while lead azide is highly sensitive to impact. Both
are thermally unstable and can detonate when subjected to heat. This guide underscores the
critical importance of consulting comprehensive safety data and adhering to strict safety
protocols when working with any energetic materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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